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Compound of Interest

Compound Name: Angelic Anhydride

Cat. No.: B592597

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angelic anhydride ((Z)-2-Methylbut-2-enoic anhydride) is a reactive acylating agent used in
organic synthesis. Its reaction with primary and secondary amines is a fundamental
transformation for the formation of N-substituted angelamides. These amide products are of
interest in medicinal chemistry and drug development due to the potential biological activity
associated with the angeloyl moiety. This document provides a detailed overview of the
reaction mechanism, experimental protocols, and relevant data for the acylation of amines with
angelic anhydride.

Physicochemical Properties of Angelic Anhydride

A summary of the key physicochemical properties of angelic anhydride is presented in Table
1. This information is crucial for handling, storage, and reaction setup.
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Property Value Reference
CAS Number 94487-74-8 [L1121[3141[5]
Molecular Formula C10H1403
Molecular Weight 182.22 g/mol
Appearance Colorl.ess' to light orange/yellow
clear liquid
Density 1.02 g/mL
Boiling Point 108 °C at 13 mmHg

Refractive Index

1.4720-1.4750

Storage

Refrigerate at 0-10°C under an
inert atmosphere. Moisture and

heat sensitive.

Reaction Mechanism: Nucleophilic Acyl Substitution

The reaction of angelic anhydride with amines proceeds through a nucleophilic acyl

substitution mechanism. The amine acts as a nucleophile, attacking one of the electrophilic

carbonyl carbons of the anhydride. This leads to the formation of a tetrahedral intermediate.

Subsequently, the intermediate collapses, eliminating a molecule of angelic acid as a leaving

group and forming the corresponding N-substituted angelamide. In the presence of a second

equivalent of the amine, the angelic acid byproduct is neutralized to form an ammonium

carboxylate salt.
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Reactants

Products

Angelic Anhydride

Tetrahedral Intermediate
| ————— | Nucleophilic Attack

Collapse & Leaving Group Departure N-Substituted Angelamide
Tetrahedral Intermediate

/I
Primary/Secondary Amine (R-NHz or R2NH) \

Angelic Acid
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Dissolve Amine in Anhydrous Solvent

:

Add Base (Optional)

Coolto 0 °C

Y
Slowly Add Angelic Anhydride

;

Stir at Room Temperature (Monitor by TLC)

;

Quench Reaction

;

Aqueous Workup & Extraction

;

Dry Organic Layer

;

Concentrate in vacuo

;

Purify by Chromatography or Recrystallization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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